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Compound of Interest

Compound Name:
4-(3,5-

Difluorophenyl)cyclohexanone

Cat. No.: B175172 Get Quote

Technical Guide: 4-(3,5-
Difluorophenyl)cyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, a plausible

synthetic route, and expected analytical characteristics of 4-(3,5-
Difluorophenyl)cyclohexanone. This document is intended to serve as a valuable resource

for researchers and professionals engaged in organic synthesis, medicinal chemistry, and drug

development.

Core Chemical Properties
4-(3,5-Difluorophenyl)cyclohexanone is a fluorinated derivative of phenylcyclohexanone. The

introduction of fluorine atoms can significantly influence the compound's physicochemical and

biological properties, including metabolic stability, lipophilicity, and binding affinity to biological

targets.

Table 1: Chemical and Physical Properties of 4-(3,5-Difluorophenyl)cyclohexanone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b175172?utm_src=pdf-interest
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/product/b175172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

4-(3,5-

Difluorophenyl)cyclohexan-1-

one

N/A

CAS Number 156265-95-1 [1]

Molecular Formula C₁₂H₁₂F₂O [1]

Molecular Weight 210.22 g/mol [1]

Appearance
White to off-white solid

(Predicted)
N/A

Boiling Point 278.0 ± 40.0 °C (Predicted) [1]

Melting Point Not available N/A

Density 1.2 ± 0.1 g/cm³ (Predicted) [1]

Solubility Not available N/A

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(3,5-
Difluorophenyl)cyclohexanone is not readily available in the surveyed literature, a plausible

and robust synthetic route can be proposed based on established methodologies for the

synthesis of 4-arylcyclohexanones. The Suzuki-Miyaura cross-coupling reaction is a powerful

and versatile method for the formation of carbon-carbon bonds and is well-suited for this

purpose.[2][3][4]

Proposed Synthetic Workflow: Suzuki-Miyaura Coupling
The proposed synthesis involves the palladium-catalyzed cross-coupling of a cyclohexenone-

derived triflate with 3,5-difluorophenylboronic acid.
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Reactants

Reaction Conditions

4-Oxocyclohexyl trifluoromethanesulfonate

Suzuki-Miyaura
Coupling

3,5-Difluorophenylboronic acid

Pd(PPh₃)₄
(Tetrakis(triphenylphosphine)palladium(0))

Na₂CO₃

(Sodium Carbonate)

Toluene/Water

4-(3,5-Difluorophenyl)cyclohexanoneAqueous Workup &
Purification (Column Chromatography)

Purified ProductReaction Mixture
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4-(3,5-Difluorophenyl)cyclohexanone

Chemical Modification
(e.g., reductive amination, aldol condensation)

Library of Novel Derivatives

Biological Screening
(e.g., receptor binding assays, enzyme inhibition)

Identification of Lead Compounds

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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